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Abstract
Jangomolide, a novel limonoid natural product, was first isolated from the plant Flacourtia

jangomas. This technical guide provides a comprehensive overview of the molecular structure

and chemical formula of Jangomolide. Due to the limited publicly available data, this

document primarily focuses on the foundational chemical information and outlines the general

methodologies relevant to its study. Further research is required to elucidate its biological

activities, mechanism of action, and potential therapeutic applications.

Molecular Structure and Chemical Formula
Jangomolide is a complex natural product with the chemical formula C₂₆H₂₈O₈.[1] Its

discovery and initial characterization were first reported in a 1984 publication in the journal

Phytochemistry. The systematic name for Jangomolide is not readily available in current public

databases, and a detailed structural elucidation would rely on comprehensive spectroscopic

analysis.

Table 1: Physicochemical Properties of Jangomolide
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Property Value Source

Chemical Formula C₂₆H₂₈O₈ [1]

Molecular Weight 468.50 g/mol

Class Limonoid [1]

Source Organism Flacourtia jangomas [1]

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Jangomolide are not

extensively documented in readily accessible literature. However, based on the general

procedures for isolating natural products of its class, a probable workflow can be outlined.

General Isolation Workflow
The isolation of Jangomolide from Flacourtia jangomas would typically involve a multi-step

process combining extraction and chromatography.
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Caption: Generalized workflow for the isolation of Jangomolide.
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A more detailed protocol would specify the exact solvents, column materials, and

chromatographic conditions, which would have been detailed in the original 1984 publication.

Spectroscopic Data for Structural Elucidation
The definitive structure of Jangomolide would have been determined using a combination of

spectroscopic techniques. While the specific spectral data from the original publication is not

currently available, the following represents the types of data that would be essential for its

characterization.

Table 2: Required Spectroscopic Data for Jangomolide

Spectroscopic Technique Information Provided

¹H NMR Proton environment and connectivity

¹³C NMR Carbon skeleton and functional groups

Mass Spectrometry (MS) Molecular weight and fragmentation pattern

Infrared (IR) Spectroscopy Presence of specific functional groups

X-ray Crystallography Absolute stereochemistry and 3D structure

The lack of publicly accessible ¹H NMR, ¹³C NMR, and mass spectrometry data for

Jangomolide significantly hinders a detailed structural discussion and confirmation.

Biological Activity and Mechanism of Action
As of the latest available information, there are no published studies detailing the biological

activity, potential therapeutic effects, or the mechanism of action of isolated Jangomolide. The

biological activities reported for the source plant, Flacourtia jangomas, are attributed to a

mixture of its phytochemical constituents, and the specific contribution of Jangomolide
remains unknown.

Future Directions
To fully understand the potential of Jangomolide as a lead compound in drug discovery,

several critical research steps are necessary.
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Caption: Logical progression for future Jangomolide research.

The initial and most critical step is to either re-isolate Jangomolide from Flacourtia jangomas

or achieve its total synthesis to obtain sufficient quantities for comprehensive studies. This

would be followed by a full suite of biological assays to screen for activities such as anticancer,

anti-inflammatory, or antimicrobial effects. Subsequent mechanism of action and structure-

activity relationship studies would then pave the way for its potential development as a

therapeutic agent.

Conclusion
Jangomolide remains a poorly characterized natural product with a known chemical formula

and molecular structure class. The lack of detailed experimental data and biological studies

presents a significant gap in the scientific literature. This guide serves to consolidate the

currently available information and to highlight the necessary future research required to unlock

the full scientific and therapeutic potential of this novel limonoid. Researchers are encouraged

to seek out the original 1984 publication for foundational data and to pursue further

investigation into this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b1155115#jangomolide-molecular-structure-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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